Cas no 97908-19-5 ((1-methylpiperidin-3-yl)methanethiol)

• Product Name: (1-methylpiperidin-3-yl)methanethiol
• CAS No: 97908-19-5
• MF: C₇H₁₅NS
• MW: 145.26570057869
• CID: 5903188
• PubChem ID: 13452607
• Update Time: 2025-06-08

(1-methylpiperidin-3-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinemethanethiol, 1-methyl-
• (1-methylpiperidin-3-yl)methanethiol
• SCHEMBL15326210
• 97908-19-5
• 1-methyl-3-(mercaptomethyl)piperidine
• EN300-1288142

• Inchi： 1S/C7H15NS/c1-8-4-2-3-7(5-8)6-9/h7,9H,2-6H2,1H3
• InChI Key： KLYTWEVMNJLGPV-UHFFFAOYSA-N
• SMILES： N1(C)CCCC(CS)C1

Computed Properties

• Exact Mass: 145.09252066g/mol
• Monoisotopic Mass: 145.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 4.2Ų

Experimental Properties

• Density: 0.951±0.06 g/cm3(Predicted)
• Boiling Point: 40-41 °C(Press: 1 Torr)
• pka: 10.23±0.10(Predicted)

Additional information on (1-methylpiperidin-3-yl)methanethiol

Chemical Profile of (1-methylpiperidin-3-yl)methanethiol (CAS No. 97908-19-5)

(1-methylpiperidin-3-yl)methanethiol, a compound with the CAS number 97908-19-5, is a significant chemical entity in the field of pharmaceutical and biochemical research. This compound belongs to the piperidine derivative class, characterized by its unique structural and functional properties that make it valuable in various synthetic and biological applications.

The molecular structure of (1-methylpiperidin-3-yl)methanethiol consists of a piperidine ring substituted with a methyl group at the 1-position and a methanethiol group at the 3-position. This specific arrangement imparts distinct reactivity and interaction capabilities, making it a versatile intermediate in organic synthesis and a potential candidate for drug development.

In recent years, there has been growing interest in piperidine derivatives due to their role as pharmacophores in numerous therapeutic agents. The presence of the sulfur-containing methanethiol group in (1-methylpiperidin-3-yl)methanethiol adds an additional layer of complexity, enabling various chemical modifications and functionalizations. These features have positioned this compound as a key building block in the synthesis of more complex molecules.

One of the most compelling aspects of (1-methylpiperidin-3-yl)methanethiol is its potential application in medicinal chemistry. Researchers have been exploring its utility in the development of novel drugs targeting various diseases. For instance, studies have indicated that piperidine derivatives can modulate enzyme activity and receptor binding, making them promising candidates for treating neurological disorders, infectious diseases, and cancer.

Recent advancements in computational chemistry have further enhanced the understanding of how (1-methylpiperidin-3-yl)methanethiol interacts with biological targets. Molecular modeling techniques have revealed that this compound can bind to specific pockets on enzymes and receptors, thereby influencing their function. This knowledge has paved the way for rational drug design, where (1-methylpiperidin-3-yl)methanethiol is being used to develop more effective and selective therapeutic agents.

The synthesis of (1-methylpiperidin-3-yl)methanethiol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methyl group at the 1-position and the methanethiol group at the 3-position necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research and industrial applications.

In addition to its pharmaceutical applications, (1-methylpiperidin-3-yl)methanethiol has shown potential in materials science. Its unique chemical properties make it suitable for use in polymer synthesis and as a ligand in catalytic systems. Researchers are investigating its role in developing new materials with enhanced durability and functionality.

The safety profile of (1-methylpiperidin-3-yl)methanethiol is another critical aspect that has been thoroughly examined. While it is not classified as a hazardous material, proper handling procedures must be followed to ensure safe laboratory practices. Studies have focused on its toxicity, stability, and environmental impact, providing valuable data for regulatory compliance and risk management.

The future prospects of (1-methylpiperidin-3-yl)methanethiol are promising, with ongoing research aimed at uncovering new applications and optimizing its synthesis. As our understanding of its chemical behavior evolves, so does its potential to contribute to advancements in medicine and materials science. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully harness the capabilities of this compound.